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An In-depth Technical Guide to 4-Hydroxy-2-
methylphenylboronic acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Hydroxy-2-methylphenylboronic acid, with the CAS Number 493035-82-8, is a versatile

organoboron compound of significant interest in organic synthesis and medicinal chemistry.[1]

[2] Its unique structure, featuring both a hydroxyl and a methyl group on the phenyl ring in

addition to the boronic acid moiety, makes it a valuable building block for the synthesis of

complex organic molecules. This guide provides a comprehensive overview of its physical and

chemical properties, experimental protocols, and key applications, with a focus on its role in the

development of pharmaceuticals and advanced materials.[1]

Physical and Chemical Properties
4-Hydroxy-2-methylphenylboronic acid is typically a white to off-white powder or crystalline

solid.[1][3] It is soluble in alcohols and some other organic solvents, while being only slightly

soluble in water.[4] For long-term storage, it should be kept in a dark place and sealed in a dry

environment at room temperature.[4][5]
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Table 1: General and Physical Properties
Property Value Reference(s)

Molecular Formula C₇H₉BO₃ [4]

Molecular Weight 151.96 g/mol [4]

Appearance
White to off-white

powder/crystal
[1][3]

Melting Point 100-104 °C [4][5]

Boiling Point 361.4 ± 52.0 °C (Predicted) [4][5]

Density 1.26 ± 0.1 g/cm³ (Predicted) [4][5]

pKa 9.17 ± 0.58 (Predicted) [4]

Table 2: Chemical Identifiers
Identifier Value Reference(s)

CAS Number 493035-82-8 [4]

Synonyms

5-Hydroxytoluene-2-boronic

acid, 4-Hydroxy-2-

methylbenzeneboronic acid

[1][3]

PubChem ID 2773448 [1]

Experimental Protocols
Synthesis of 4-Hydroxy-2-methylphenylboronic acid
A common synthetic route to 4-Hydroxy-2-methylphenylboronic acid involves the hydrolysis

of its corresponding pinacol ester, 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-

yl)phenol.[5]

Materials:

3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (3.72 mmol)
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Sodium periodate (11.15 mmol)

Ammonium acetate (11.15 mmol)

Acetone

Water

Ethyl acetate

Hexane

Anhydrous magnesium sulfate

Silica gel

Procedure:

In a suitable reaction vessel, dissolve 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-

yl)phenol and ammonium acetate in a 2:1 mixture of acetone and water.

Add sodium periodate to the solution at room temperature.

Stir the reaction mixture for approximately 68 hours.

Filter the mixture and concentrate the filtrate under reduced pressure.

To the concentrated filtrate, add sodium chloride and perform an extraction with ethyl

acetate.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate.

Purify the resulting residue by silica gel chromatography using a 1:4 mixture of ethyl acetate

and hexane as the eluent to yield 4-Hydroxy-2-methylphenylboronic acid as a solid.[5]

Characterization Data:

¹H NMR (400 MHz, d₆-DMSO): δ 9.28 (s, 1H), 7.70 (d, J = 9 Hz, 1H), 6.56-6.52 (m, 2H), 2.55

(s, 3H).[5]
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ESI-LCMS (m/z): 151 (M-H)⁻.[5]

Experimental Workflow: Synthesis
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Reactants Catalytic System

4-Hydroxy-2-methylphenylboronic Acid

Suzuki-Miyaura
Cross-Coupling

Aryl/Vinyl Halide (R-X) Palladium Catalyst (e.g., Pd(OAc)₂) Base (e.g., K₂CO₃)

Coupled Product (Ar-R)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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